Cas no 117009-98-0 (1-Piperazinecarboxylicacid, 4-(3-aminopropyl)-, phenylmethyl ester)

• Product Name: 1-Piperazinecarboxylicacid, 4-(3-aminopropyl)-, phenylmethyl ester
• CAS No: 117009-98-0
• MF: C₁₅H₂₃N₃O₂
• MW: 277.362023591995
• CID: 132667
• PubChem ID: 53482057
• Update Time: 2025-04-19

1-Piperazinecarboxylicacid, 4-(3-aminopropyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-(3-aminopropyl)-, phenylmethyl ester
• Benzyl 4-(3-aminopropyl)piperazine-1-carboxylate
• 3-(4-Cbz-piperazinyl)propanamine
• ACMC-20mmyw
• AG-D-38704
• CTK4B0099
• FT-0604300
• KB-233077
• PubChem12264
• 4-(3-Aminopropyl)-1-piperazinecarboxylic acid phenylmethyl ester
• 117009-98-0
• ETHYL2-PYRIDINEGLYOXYLATE
• AKOS015908560
• DTXSID80703860

• Inchi： 1S/C15H23N3O2/c16-7-4-8-17-9-11-18(12-10-17)15(19)20-13-14-5-2-1-3-6-14/h1-3,5-6H,4,7-13,16H2
• InChI Key： BNRXWVARIROIGZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(CCCN)CC1)=O

Computed Properties

• Exact Mass: 277.17919
• Monoisotopic Mass: 277.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.8A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.133±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 58.8